Cas no 6970-40-7 (Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI))

Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI) structure
6970-40-7 structure
Product Name:Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI)
CAS No:6970-40-7
MF:C15H14N4O2S
MW:314.362261295319
CID:504231
PubChem ID:135460538
Update Time:2025-04-19

Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI)
    • 1,3-bis[(4-oxo-1-cyclohexa-2,5-dienylidene)methylamino]thiourea
    • 1,3-bis[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]thiourea
    • AC1NS8WL
    • AG-G-71645
    • Bis-(4-hydroxy-benzyliden)-thiocarbonohydrazid
    • bis-(4-hydroxy-benzylidene)-thio carbonohydrazide
    • CTK2F3304
    • CTK9A1585
    • NSC54169
    • REGID_for_CID_663466
    • T5267398
    • 6970-40-7
    • SR-01000056009
    • 1,3-bis[(4-ketocyclohexa-2,5-dien-1-ylidene)methylamino]thiourea
    • SMR000242802
    • SR-01000056009-1
    • cid_5356282
    • BDBM47607
    • DTXSID30418093
    • Z49849036
    • 1,3-bis[(4-oxidanylidenecyclohexa-2,5-dien-1-ylidene)methylamino]thiourea
    • CHEMBL2007273
    • MLS000394713
    • 1,3-bis[(E)-(4-hydroxyphenyl)methylideneamino]thiourea
    • REGID_for_CID_5356282
    • Inchi: 1S/C15H14N4O2S/c20-13-5-1-11(2-6-13)9-16-18-15(22)19-17-10-12-3-7-14(21)8-4-12/h1-10,20-21H,(H2,18,19,22)/b16-9+,17-10+
    • InChI Key: UHYBPVHQQAQPBP-CZCYGEDCSA-N
    • SMILES: S=C(N/N=C/C1C=CC(=CC=1)O)N/N=C/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 314.08392
  • Monoisotopic Mass: 314.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 87.46
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd